(2E)-2-(5-bromo-2-methoxybenzylidene)-6-(4-fluorobenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

• Molecular Formula: C20H13BrFN3O3S
• Molecular Weight: 474.3 g/mol
• IUPAC Name: (2E)-2-[(5-bromo-2-methoxyphenyl)methylidene]-6-[(4-fluorophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C20H13BrFN3O3S/c1-28-16-7-4-13(21)9-12(16)10-17-19(27)25-20(29-17)23-18(26)15(24-25)8-11-2-5-14(22)6-3-11/h2-7,9-10H,8H2,1H3/b17-10+
• InChI Key: MWJKIRJNRCNQPB-LICLKQGHSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)Br)/C=C/2\C(=O)N3C(=NC(=O)C(=N3)CC4=CC=C(C=C4)F)S2
• SMILES: COC1=C(C=C(C=C1)Br)C=C2C(=O)N3C(=NC(=O)C(=N3)CC4=CC=C(C=C4)F)S2

Description

(2E)-2-(5-bromo-2-methoxybenzylidene)-6-(4-fluorobenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione, also known as BMBF, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic properties. BMBF belongs to the class of thiazolo-triazine compounds and has shown promising results in various biological assays.

Mechanism of Action

The exact mechanism of action of (2E)-2-(5-bromo-2-methoxybenzylidene)-6-(4-fluorobenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione is not fully understood. However, studies suggest that this compound may exert its therapeutic effects through the inhibition of various enzymes and signaling pathways involved in cell proliferation, apoptosis, and inflammation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. This compound has also been shown to inhibit the NF-κB signaling pathway, which plays a crucial role in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit the growth of cancer cells. This compound has also been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines. In animal models, this compound has been shown to improve cognitive function in Alzheimer's disease and reduce the severity of inflammation in colitis.

Advantages and Limitations for Lab Experiments

One of the advantages of (2E)-2-(5-bromo-2-methoxybenzylidene)-6-(4-fluorobenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione is its high potency and specificity towards its target enzymes and signaling pathways. This compound has also shown low toxicity in animal studies. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for (2E)-2-(5-bromo-2-methoxybenzylidene)-6-(4-fluorobenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione research. One potential direction is to further investigate the mechanism of action of this compound and its effects on various signaling pathways and enzymes. Another direction is to explore the potential therapeutic applications of this compound in other diseases such as autoimmune disorders and cardiovascular diseases. Additionally, future studies could focus on developing more efficient synthesis methods for this compound and improving its bioavailability in aqueous solutions.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in various biological assays. The compound has potential therapeutic properties in cancer, inflammation, and neurodegenerative disorders. This compound exerts its effects through the inhibition of various enzymes and signaling pathways involved in cell proliferation, apoptosis, and inflammation. Despite its limitations, this compound has several advantages such as high potency and specificity towards its target enzymes and signaling pathways. Future research could focus on exploring the potential therapeutic applications of this compound in other diseases and developing more efficient synthesis methods for the compound.

Synthesis Methods

The synthesis of (2E)-2-(5-bromo-2-methoxybenzylidene)-6-(4-fluorobenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione involves a multistep process that includes the condensation of 5-bromo-2-methoxybenzaldehyde with 4-fluorobenzylamine, followed by the reaction with thiosemicarbazide and cyclization with triethylorthoformate. The final product is obtained after purification by column chromatography. The overall yield of the synthesis is approximately 40%.

Scientific Research Applications

(2E)-2-(5-bromo-2-methoxybenzylidene)-6-(4-fluorobenzyl)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione has been extensively studied for its potential therapeutic properties in various diseases such as cancer, inflammation, and neurodegenerative disorders. The compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis in vitro. In animal models, this compound has shown anti-inflammatory effects and improved cognitive function in Alzheimer's disease.